Cas no 1352522-70-3 (3-Bromo-4-chloropyridine-5-sulfonyl chloride)

• Product Name: 3-Bromo-4-chloropyridine-5-sulfonyl chloride
• CAS No: 1352522-70-3
• MF: C₅H₂BrCl₂NO₂S
• MW: 290.949877262115
• CID: 4900359
• Update Time: 2025-06-09

3-Bromo-4-chloropyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-chloropyridine-5-sulfonyl chloride

• Inchi： 1S/C5H2BrCl2NO2S/c6-3-1-9-2-4(5(3)7)12(8,10)11/h1-2H
• InChI Key： MPEKIKFAFBPCCG-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1Cl)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 253
• XLogP3: 2.2
• Topological Polar Surface Area: 55.4

Additional information on 3-Bromo-4-chloropyridine-5-sulfonyl chloride

Research Briefing on 3-Bromo-4-chloropyridine-5-sulfonyl chloride (CAS: 1352522-70-3) in Chemical Biology and Pharmaceutical Applications

3-Bromo-4-chloropyridine-5-sulfonyl chloride (CAS: 1352522-70-3) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its utility in the development of novel sulfonamide-based drugs, which are known for their broad-spectrum biological activities, including antimicrobial, antiviral, and anticancer properties. This research briefing aims to provide an overview of the latest advancements and applications of this compound in chemical biology and drug discovery.

The compound's unique structural features, including the presence of both bromo and chloro substituents on the pyridine ring, make it a versatile building block for the synthesis of complex molecules. Recent research has focused on its use in the preparation of sulfonamide derivatives, which are increasingly being explored as potential therapeutics for various diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of sulfonamide derivatives synthesized from 3-Bromo-4-chloropyridine-5-sulfonyl chloride in inhibiting specific enzymes involved in cancer progression.

In addition to its pharmaceutical applications, 3-Bromo-4-chloropyridine-5-sulfonyl chloride has also been investigated for its role in agrochemical research. A recent report in the Journal of Agricultural and Food Chemistry highlighted its use in the synthesis of novel pesticides with improved efficacy and reduced environmental impact. The compound's reactivity with various nucleophiles allows for the creation of diverse chemical libraries, enabling high-throughput screening for bioactive molecules.

Methodologically, the synthesis and characterization of 3-Bromo-4-chloropyridine-5-sulfonyl chloride have been refined in recent years. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to ensure the purity and structural integrity of the compound. These advancements have facilitated its broader adoption in research and industrial applications.

In conclusion, 3-Bromo-4-chloropyridine-5-sulfonyl chloride (CAS: 1352522-70-3) continues to be a valuable tool in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, coupled with the growing body of evidence supporting its biological activities, underscores its potential in the development of next-generation therapeutics and agrochemicals. Future research should focus on expanding its applications and optimizing synthetic protocols to enhance yield and scalability.